Cas no 1353974-07-8 (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol)

• Product Name: 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol
• CAS No: 1353974-07-8
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• MDL: MFCD21098610
• CID: 2091387
• PubChem ID: 66569760
• Update Time: 2025-09-27

1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol
• 1-[6-(cyclopropylamino)pyrimidin-4-yl]piperidin-3-ol
• 1353974-07-8
• DB-311144
• AKOS024464638
• G66277
• 1-(6-Cyclopropylamino-pyrimidin-4-yl)-piperidin-3-ol

• MDL： MFCD21098610
• Inchi： 1S/C12H18N4O/c17-10-2-1-5-16(7-10)12-6-11(13-8-14-12)15-9-3-4-9/h6,8-10,17H,1-5,7H2,(H,13,14,15)
• InChI Key： OWSZZEGXCVQSJM-UHFFFAOYSA-N
• SMILES： OC1CN(C2=CC(=NC=N2)NC2CC2)CCC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol

1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol: A Comprehensive Overview

The compound 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol, identified by the CAS number 1353974-07-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound combines the structural features of a pyrimidine ring, a cyclopropylamino group, and a piperidine moiety, making it a unique subject of study. Recent advancements in synthetic chemistry and drug discovery have brought this compound into the spotlight, particularly due to its intriguing pharmacological properties and structural versatility.

The synthesis of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol involves a series of well-defined chemical reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to construct this molecule efficiently. The integration of the cyclopropylamino group into the pyrimidine ring is particularly noteworthy, as it introduces unique electronic and steric properties that can influence the compound's reactivity and bioavailability.

Recent studies have focused on the pharmacological profile of this compound, particularly its potential as a therapeutic agent. Preclinical data suggest that 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol exhibits promising activity in models of neurodegenerative diseases, such as Alzheimer's disease. This is attributed to its ability to modulate key signaling pathways involved in neuronal protection and cognitive function. Additionally, the compound has shown selectivity towards certain kinase targets, making it a candidate for targeted therapies in oncology.

The structural flexibility of this molecule also lends itself to further modifications, enabling researchers to explore its potential in other therapeutic areas. For instance, by altering the substituents on the pyrimidine ring or modifying the piperidine moiety, chemists can tailor the compound's properties to suit specific biological targets. This adaptability underscores the importance of studying such compounds in depth, as they represent a valuable platform for drug development.

In terms of applications beyond pharmacology, 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored optical and electrical properties.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled precise determination of its molecular structure and stereochemistry, ensuring high-quality data for further studies. Moreover, computational chemistry methods have played a pivotal role in predicting the compound's behavior in various chemical environments, aiding in both synthetic planning and mechanistic studies.

In conclusion, 1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-3-ol stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.